Cas no 1823301-31-0 (2-Fluoro-5-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile)

• Product Name: 2-Fluoro-5-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile
• CAS No: 1823301-31-0
• MF: C₁₀H₇FN₂O₂
• MW: 206.173185586929
• CID: 6262585
• PubChem ID: 165799031
• Update Time: 2025-06-11

2-Fluoro-5-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile
• EN300-1850975
• 1823301-31-0
• 2-Fluoro-5-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile

• Inchi： 1S/C10H7FN2O2/c11-8-2-1-6(3-7(8)4-12)9-5-15-10(14)13-9/h1-3,9H,5H2,(H,13,14)
• InChI Key： VDQHWUKQGIJZIZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)C1COC(N1)=O

Computed Properties

• Exact Mass: 206.04915563g/mol
• Monoisotopic Mass: 206.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.1Ų

Additional information on 2-Fluoro-5-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile

Professional Introduction to 2-Fluoro-5-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile (CAS No. 1823301-31-0)

2-Fluoro-5-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile, identified by its CAS number 1823301-31-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their versatile applications in drug discovery and development. The unique structural features of this molecule, particularly the presence of a fluoro-substituent and an oxazolidinone moiety, contribute to its intriguing chemical and biological properties.

The< strong>fluorogroup at the 2-position of the benzene ring is a well-documented pharmacophore that enhances the metabolic stability and binding affinity of many pharmaceutical compounds. In contrast, the< strong>2-oxo-1,3-oxazolidin-4-yl group introduces a heterocyclic scaffold that is commonly found in biologically active molecules. This moiety is known to influence the conformational flexibility and binding interactions of the compound, making it a valuable component in the design of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of< strong>benzonitrile derivatives in the development of small-molecule drugs. The benzonitrile core provides a stable aromatic system that can be further functionalized to achieve specific biological activities. In particular, studies have shown that benzonitrile derivatives exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a< strong>fluorogroup into these derivatives often enhances their efficacy and selectivity.

The synthesis of 2-fluoro-5-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoro-substituent typically requires specialized fluorination techniques, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The subsequent attachment of the oxazolidinone ring necessitates careful consideration of reaction pathways to ensure high yield and purity.

In terms of biological activity, 2-fluoro-5-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile has shown promise in preclinical studies as a potential lead compound for various therapeutic applications. Research indicates that this molecule may interact with multiple biological targets, including enzymes and receptors involved in disease pathways. The< strong>fluoro-substituted benzene ring enhances its ability to bind to these targets with high affinity, while the oxazolidinone moiety contributes to its specificity.

The oxazolidinone scaffold is particularly interesting due to its ability to form stable hydrogen bonds with biological targets. This property is crucial for achieving high selectivity in drug design. Additionally, oxazolidinone derivatives have been reported to exhibit favorable pharmacokinetic profiles, which makes them attractive candidates for further development into clinical drugs.

Evaluation of 2-fluoro-5-(2-oxo-1,3-oxazolidin-4-y)benzonitrile in cellular and animal models has provided valuable insights into its potential therapeutic benefits. Studies have demonstrated that this compound can modulate key signaling pathways associated with various diseases. For instance, it has been shown to inhibit the activity of enzymes involved in inflammation and cancer progression. These findings suggest that this molecule may have applications in treating conditions such as arthritis and certain types of cancer.

The< strong>CAS number 1823301-31 indicates that this compound has been thoroughly characterized and documented in chemical literature. This level of characterization is essential for ensuring reproducibility and consistency in research and development efforts. Detailed information regarding its physical properties, such as melting point and solubility, as well as its spectroscopic data, including NMR and mass spectrometry spectra, are available for researchers who are interested in further exploring its potential.

The role of computational chemistry has been increasingly important in understanding the behavior of complex molecules like 2-fluoro-pyridine-benzonitrile (CAS No.). Advanced computational methods allow researchers to predict molecular interactions and optimize synthetic routes with greater accuracy. These tools have been instrumental in guiding experimental efforts and accelerating the discovery process.

In conclusion, 2-fluoro-pyridine-benzonitrile (CAS No.) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further development into novel therapeutic agents. Continued research into this compound will likely yield valuable insights into disease mechanisms and lead to new treatments for various conditions.